Cas no 1152917-03-7 (N-{4-(1H-Pyrazol-1-yl)phenylmethyl}cyclopropanamine)

• Product Name: N-{4-(1H-Pyrazol-1-yl)phenylmethyl}cyclopropanamine
• CAS No: 1152917-03-7
• MDL: MFCD11629460
• CID: 4573045
• PubChem ID: 43213981
• Update Time: 2025-05-21

N-{4-(1H-Pyrazol-1-yl)phenylmethyl}cyclopropanamine Chemical and Physical Properties

Names and Identifiers

• N-{4-(1H-Pyrazol-1-yl)phenylmethyl}cyclopropanamine

• MDL： MFCD11629460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-{4-(1H-Pyrazol-1-yl)phenylmethyl}cyclopropanamine

N-{4-(1H-Pyrazol-1-yl)phenylmethyl}cyclopropanamine: A Comprehensive Overview

The compound N-{4-(1H-Pyrazol-1-yl)phenylmethyl}cyclopropanamine, identified by the CAS number 1152917-03-7, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure, which combines a cyclopropane ring with a pyrazole moiety, offering a platform for diverse chemical reactivity and biological activity.

Recent studies have highlighted the importance of heterocyclic compounds like pyrazoles in drug discovery. The integration of a pyrazole group into the structure of N-{4-(1H-Pyrazol-1-yl)phenylmethyl}cyclopropanamine enhances its ability to interact with biological targets, making it a promising candidate for therapeutic applications. Researchers have explored its potential as an anti-inflammatory agent, where the pyrazole ring plays a crucial role in modulating enzyme activity.

The synthesis of N-{4-(1H-Pyrazol-1-yl)phenylmethyl}cyclopropanamine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency of this synthesis, reducing reaction times and increasing yield. This advancement not only makes the compound more accessible for research purposes but also opens avenues for its large-scale production if deemed suitable for commercial applications.

In terms of pharmacokinetics, studies have shown that N-{4-(1H-Pyrazol-1-yl)phenylmethyl}cyclopropanamine exhibits favorable absorption and distribution properties. Its cyclopropane ring contributes to its lipophilicity, which enhances its ability to cross biological membranes. However, further research is needed to fully understand its metabolism and excretion pathways, particularly in relation to potential drug-drug interactions.

The application of computational chemistry tools has provided valuable insights into the molecular interactions of N-{4-(1H-Pyrazol-1-yl)phenylmethyl}cyclopropanamine. Quantum mechanical calculations have revealed that the compound's electronic structure is highly conducive to forming hydrogen bonds and π-π interactions, which are critical for binding to protein targets. These findings have guided experimental studies aimed at identifying specific binding sites and optimizing the compound's bioavailability.

One of the most exciting developments involving N-{4-(1H-Pyrazol-1-yl)phenylmethyl}cyclopropanamine is its potential use in targeted drug delivery systems. By modifying its structure to include targeting ligands, researchers aim to enhance its specificity for certain tissues or cells. This approach could significantly reduce off-target effects and improve therapeutic outcomes.

In conclusion, N-{4-(1H-Pyrazol-1-yl)phenylmethyl}cyclopropanamine represents a compelling example of how structural diversity can be leveraged to develop novel chemical entities with broad applicability. As research continues to uncover its full potential, this compound stands at the forefront of innovation in medicinal chemistry.